3-(Chloromethyl)-5-cyclopentyl-1,2-oxazole
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Overview
Description
Chloromethyl compounds are a type of organic compound that contains a chloromethyl group (-CH2Cl). They are used in various chemical reactions due to their reactivity .
Synthesis Analysis
While specific synthesis methods for “3-(Chloromethyl)-5-cyclopentyl-1,2-oxazole” are not available, chloromethylation is a common reaction in organic chemistry. It often involves the reaction of an aromatic compound with formaldehyde and a source of chloride .Molecular Structure Analysis
The molecular structure of a compound like “3-(Chloromethyl)-5-cyclopentyl-1,2-oxazole” would likely involve a cyclopentyl ring (a five-membered carbon ring), an oxazole ring (a five-membered ring containing two heteroatoms, one oxygen and one nitrogen), and a chloromethyl group attached to the oxazole ring .Chemical Reactions Analysis
Chloromethyl compounds are often reactive due to the presence of the chloromethyl group. They can undergo various reactions, including substitution reactions and addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as molecular weight, polarity, and the presence of functional groups (like the chloromethyl group) can influence properties like solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Hyper Cross-Linked Polymers (HCPs)
3-(Chloromethyl)-5-cyclopentyl-1,2-oxazole: can serve as a precursor for the synthesis of hyper cross-linked polymers (HCPs). These porous materials have gained significant attention due to their exceptional features:
- Applications : HCPs find use in water treatment, gas storage, supercapacitors, sensing, drug delivery, and chromatographic separations .
Coumarin Derivatives Synthesis
3-(Chloromethyl)-5-cyclopentyl-1,2-oxazole: contributes to the synthesis of 3-(chloromethyl) coumarins. These derivatives have diverse applications, including pharmaceuticals and agrochemicals. The compound is obtained by treating Baylis-Hillman adducts with strong acid HCl .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(chloromethyl)-5-cyclopentyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO/c10-6-8-5-9(12-11-8)7-3-1-2-4-7/h5,7H,1-4,6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCZVIDFMXJNDPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=CC(=NO2)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-5-cyclopentyl-1,2-oxazole |
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